Cas no 263410-13-5 (tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate)
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28284792
- tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate
- 263410-13-5
- SCHEMBL7425797
-
- Inchi: 1S/C15H20N2O3/c1-15(2,3)20-14(18)17(4)9-10-19-13-8-6-5-7-12(13)11-16/h5-8H,9-10H2,1-4H3
- InChI Key: GPHUYKDKQXXQSB-UHFFFAOYSA-N
- SMILES: O(C(N(C)CCOC1C=CC=CC=1C#N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 276.14739250g/mol
- Monoisotopic Mass: 276.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 62.6Ų
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28284792-0.05g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28284792-0.1g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28284792-0.25g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28284792-0.5g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28284792-1.0g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28284792-2.5g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28284792-5.0g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 | |
| Enamine | EN300-28284792-10.0g |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate |
263410-13-5 | 95.0% | 10.0g |
$3622.0 | 2025-03-19 |
tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate
Professional Introduction to Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate (CAS No. 263410-13-5)
Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate, with the CAS number 263410-13-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a cyanophenoxy ethyl moiety, contribute to its distinctive chemical properties and biological interactions.
The N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate moiety in the molecular structure is of particular interest due to its potential role in modulating biological pathways. Recent studies have highlighted the importance of phenoxy-substituted compounds in drug design, emphasizing their ability to interact with various enzymatic and receptor targets. The cyanophenoxy group, in particular, has been shown to exhibit inhibitory effects on certain enzymes, making it a valuable component in the development of novel therapeutic agents.
In the context of contemporary pharmaceutical research, Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate has been explored for its potential applications in addressing various therapeutic challenges. One of the most promising areas of research involves its use as an intermediate in the synthesis of more complex pharmacological agents. The tert-butyl group, known for its stability and resistance to metabolic degradation, enhances the compound's suitability for further chemical modifications, allowing researchers to tailor its properties for specific biological targets.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate and biological targets. These studies have revealed that the compound can bind effectively to certain enzymes and receptors, suggesting its potential as a lead compound in drug discovery. For instance, preliminary experiments have indicated that it may interfere with the activity of enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory medications.
The synthesis of Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the cyanophenoxy group necessitates careful handling to ensure optimal yield and purity. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to facilitate the formation of key structural motifs within the molecule. These methodologies underscore the importance of innovative approaches in modern chemical synthesis.
The pharmacological profile of Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate is still under active investigation, but early findings suggest promising applications in several therapeutic areas. Beyond its potential anti-inflammatory properties, the compound has shown promise in preliminary studies related to neuroprotective effects. The interaction between the cyanophenoxy group and neural receptors has been particularly intriguing, leading to hypotheses about its role in modulating neuronal function.
As research continues to unfold, Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate is expected to play a significant role in shaping future pharmaceutical developments. The combination of structural features that enhance both metabolic stability and target specificity makes this compound a valuable asset in medicinal chemistry. Furthermore, its potential as a scaffold for further derivatization offers exciting opportunities for designing next-generation therapeutics.
The regulatory landscape surrounding new chemical entities like Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate is another critical aspect that researchers must navigate. Compliance with safety standards and ethical guidelines ensures that such compounds can be developed and tested responsibly. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential for advancing knowledge while maintaining high standards of safety and efficacy.
In conclusion, Tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate (CAS No. 263410-13-5) represents a fascinating subject of study with significant implications for pharmaceutical science. Its unique structural composition and demonstrated biological activities position it as a promising candidate for further research and development. As scientists continue to explore its potential applications, this compound is poised to contribute meaningfully to advancements in medicine and therapeutics.
263410-13-5 (tert-butyl N-[2-(2-cyanophenoxy)ethyl]-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)